Cas no 1999339-24-0 (1-Chloro-3-(2-chloroethyl)-5-methoxybenzene)

• Product Name: 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene
• CAS No: 1999339-24-0
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 6295868
• PubChem ID: 155943578
• Update Time: 2025-05-28

1-Chloro-3-(2-chloroethyl)-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(2-chloroethyl)-5-methoxybenzene
• 1999339-24-0
• EN300-5313599
• 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene

• Inchi： 1S/C9H10Cl2O/c1-12-9-5-7(2-3-10)4-8(11)6-9/h4-6H,2-3H2,1H3
• InChI Key： HBIVXXSEXLNDNP-UHFFFAOYSA-N
• SMILES： ClCCC1C=C(C=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 204.0108703g/mol
• Monoisotopic Mass: 204.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene

Comprehensive Overview of 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene (CAS No. 1999339-24-0)

1-Chloro-3-(2-chloroethyl)-5-methoxybenzene (CAS No. 1999339-24-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. With its unique molecular structure featuring a chloroethyl and methoxy substituents, this compound serves as a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules.

The growing interest in 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene aligns with current trends in sustainable chemistry and green synthesis. As environmental regulations become stricter, the demand for efficient synthetic pathways and eco-friendly intermediates has surged. This compound's structural features make it a candidate for catalyzed reactions and atom-economical processes, topics frequently searched in academic and industrial databases. Its potential role in API (Active Pharmaceutical Ingredient) synthesis is another area of active investigation, reflecting the pharmaceutical industry's focus on cost-effective production methods.

From a molecular perspective, the presence of both chloro and methoxy functional groups in 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene offers interesting reactivity patterns. The electron-withdrawing chlorine atoms and electron-donating methoxy group create a polarized aromatic system, enabling diverse electrophilic substitution reactions. This characteristic has made the compound particularly valuable in heterocyclic chemistry, where it can serve as a precursor for various nitrogen-containing scaffolds commonly found in medicinal compounds.

Recent advancements in analytical techniques have facilitated more detailed studies of 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene. Modern HPLC methods and mass spectrometry allow for precise characterization of its purity and stability, addressing common concerns about compound quality control in research settings. These developments respond to frequently searched queries about analytical method validation for specialized chemicals. Furthermore, the compound's spectral data (including NMR and IR spectra) have been extensively documented, providing valuable references for synthetic chemists.

The commercial availability of 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene (CAS No. 1999339-24-0) through specialty chemical suppliers has expanded its accessibility to research institutions. This availability addresses another common search theme regarding chemical sourcing for academic and industrial projects. Suppliers typically provide detailed technical specifications and safety data, ensuring compliance with laboratory standards while maintaining focus on research applications rather than regulatory restrictions.

In the context of current scientific discourse, 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene represents an interesting case study in structure-activity relationships. The strategic placement of its substituents offers insights into how molecular modifications can influence physicochemical properties and biological interactions. These aspects align with popular search terms related to molecular design principles and drug discovery approaches, making the compound relevant to contemporary research discussions.

Future research directions for 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene may explore its potential in material science applications, particularly as a monomer for specialized polymers. The compound's aromatic core and reactive sites suggest possible utility in developing advanced polymeric materials with tailored properties. This potential application responds to growing interest in functional materials and smart polymers, frequently searched topics in materials science communities.

From a synthetic chemistry perspective, the compound's stability under various conditions makes it suitable for multistep synthesis protocols. Researchers have investigated its behavior in palladium-catalyzed couplings and nucleophilic substitutions, addressing common laboratory challenges in reaction optimization. These studies contribute valuable data to the expanding knowledge base of aromatic substitution chemistry, a fundamental topic in organic synthesis education and research.

The characterization of 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene extends to its crystallographic properties, with several research groups reporting its single-crystal X-ray structure. These structural analyses provide concrete data about molecular conformation and intermolecular interactions, topics of perpetual interest in structural chemistry circles. Such detailed physical characterization enhances the compound's utility as a reference material in method development and validation studies.

As the chemical research community continues to emphasize reproducibility and data transparency, comprehensive documentation of compounds like 1-Chloro-3-(2-chloroethyl)-5-methoxybenzene becomes increasingly valuable. The availability of its synthetic procedures, purification methods, and analytical profiles in scientific literature addresses common researcher needs for verified protocols and benchmark data. This accessibility supports the compound's ongoing investigation across multiple chemistry subdisciplines.